Cas no 61643-22-9 (4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl-)
61643-22-9 structure
Product Name:4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl-
CAS No:61643-22-9
MF:C11H9FN2O2
MW:220.199765920639
CID:471667
PubChem ID:7314724
Update Time:2025-04-19
4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl-
- N-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
- 61643-22-9
- N-(4-Fluorophenyl)-5-methylisoxazole-4-carboxamide
- DTXSID60428524
- AKOS027585576
- SCHEMBL11441650
-
- Inchi: 1S/C11H9FN2O2/c1-7-10(6-13-16-7)11(15)14-9-4-2-8(12)3-5-9/h2-6H,1H3,(H,14,15)
- InChI Key: HVTVCLGVPVGJPT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC(C1C=NOC=1C)=O
Computed Properties
- Exact Mass: 220.06487
- Monoisotopic Mass: 220.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.13
4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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